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Abstract

This technical guide provides a comprehensive literature review of 2-Hydroxy-2-(p-
tolyl)propanoic acid, a chiral a-hydroxy acid with potential applications in organic synthesis
and drug discovery. The document summarizes its chemical and physical properties, predicted
spectroscopic data, and a generalized experimental protocol for its synthesis. Due to a notable
lack of specific experimental data in the public domain, this guide also highlights areas where
further research is required to fully elucidate the compound's characteristics and potential
biological activities.

Chemical Identity and Properties

2-Hydroxy-2-(p-tolyl)propanoic acid, a derivative of propanoic acid, is characterized by the
presence of a hydroxyl group and a p-tolyl group on its a-carbon. This substitution creates a
chiral center, rendering the molecule optically active. Its versatile structure, containing a
carboxylic acid, a tertiary alcohol, and an aromatic ring, makes it a valuable building block in
synthetic chemistry.

Table 1: Physicochemical Properties of 2-Hydroxy-2-(p-tolyl)propanoic acid
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Property Value Reference

2-hydroxy-2-(4-
IUPAC Name ] ] [1]
methylphenyl)propanoic acid

Tolyl-alpha-hydroxylpropionic

Synonyms acid (alpha-) s
CAS Number 56031-84-6, 70589-40-1 [2]
Molecular Formula C10H1203 [1]
Molecular Weight 180.20 g/mol [1]
Predicted Solubility (ALOGPS)  8.01 g/L [1]
Predicted LogP (ALOGPS) 1.26 [1]

Predicted pKa (strongest
o 3.95 [1]
acidic)

Spectroscopic Data (Predicted)

While experimental spectra for 2-Hydroxy-2-(p-tolyl)propanoic acid are not readily available
in the literature, its spectral characteristics can be predicted based on its structure and data
from analogous compounds.

Table 2: Predicted Spectroscopic Data for 2-Hydroxy-2-(p-tolyl)propanoic acid
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Predicted Chemical

1H NMR Signal _ Multiplicity
Shift (ppm)

-COOH ~12.0 broad singlet

Aromatic-H ~7.2 doublet

-OH Variable broad singlet

Tolyl-CHs ~2.3 singlet

Propanoic acid-CHs ~1.6 singlet

15C NMR Carbon Predicted Chemical
Shift (ppm)

C=0 175 - 180

Aromatic C-C/C-H 125 - 145

C-OH 70-80

Tolyl-CHs ~21

Propanoic acid-CHs ~25
Predicted

IR Spectroscopy

Functional Group
Wavenumber (cm~1)

O-H stretch

(carboxylic acid)

2500 - 3300 (broad)

O-H stretch (alcohol)

3200 - 3550 (broad)

C=0 stretch 1700 - 1725

Mass Spectrometry Fragment Predicted m/z
Molecular lon [M]* 180

[M - COOH]* 135

Experimental Protocols: Synthesis
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A detailed, validated experimental protocol for the synthesis of 2-Hydroxy-2-(p-
tolyl)propanoic acid is not explicitly described in the reviewed literature. However, a general
and reliable method for the synthesis of 2-aryl-2-hydroxypropanoic acids is through the
Grignard reaction of an appropriate arylmagnesium halide with a pyruvate ester, followed by
hydrolysis.

Generalized Synthesis Protocol:

Grignard Reagent Formation: 4-bromotoluene is reacted with magnesium turnings in an
anhydrous ether solvent (e.g., diethyl ether or THF) under an inert atmosphere to form p-
tolylmagnesium bromide.

Nucleophilic Addition: The prepared Grignard reagent is then reacted with an ester of pyruvic
acid, such as ethyl pyruvate, at low temperature (e.g., 0 °C).

Hydrolysis: The resulting magnesium alkoxide is hydrolyzed with a dilute acid (e.g., HCI) to
yield the ethyl ester of 2-Hydroxy-2-(p-tolyl)propanoic acid.

Saponification: The ester is subsequently saponified using a base (e.g., NaOH), followed by
acidification to yield the final product, 2-Hydroxy-2-(p-tolyl)propanoic acid.

Purification: The crude product can be purified by recrystallization or column
chromatography.

Biological Activity and Signaling Pathways

Specific studies on the biological activity of 2-Hydroxy-2-(p-tolyl)propanoic acid are currently
lacking in the scientific literature. However, its structural similarity to known classes of bioactive
molecules allows for informed speculation on its potential roles.

o Potential Anti-Inflammatory Activity: As a derivative of arylpropanoic acid, the class that
includes prominent NSAIDs like ibuprofen and naproxen, it is plausible that 2-Hydroxy-2-(p-
tolyl)propanoic acid could exhibit anti-inflammatory properties through the inhibition of
cyclooxygenase (COX) enzymes.

o Dermatological Applications: a-hydroxy acids are widely used in dermatology for their
keratolytic and exfoliative properties. This compound could potentially be explored for similar
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applications.

o Chiral Intermediate: The presence of a chiral center makes it a valuable precursor for the
asymmetric synthesis of more complex pharmaceutical agents, where stereochemistry is
crucial for therapeutic efficacy and safety.

No specific signaling pathways involving 2-Hydroxy-2-(p-tolyl)propanoic acid have been
identified.

Visualizations
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Caption: A generalized synthetic workflow for 2-Hydroxy-2-(p-tolyl)propanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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